Cas no 38238-77-6 (1,3-dimethyl 2-(chloromethylidene)propanedioate)

1,3-dimethyl 2-(chloromethylidene)propanedioate structure
38238-77-6 structure
Product Name:1,3-dimethyl 2-(chloromethylidene)propanedioate
CAS No:38238-77-6
MF:C6H7ClO4
MW:178.570381402969
MDL:MFCD20621669
CID:292302
PubChem ID:10943039
Update Time:2025-04-19

1,3-dimethyl 2-(chloromethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (chloromethylene)-, dimethyl ester
    • dimethyl 2-(chloromethylidene)propanedioate
    • 1,3-dimethyl2-(chloromethylidene)propanedioate
    • C6H7ClO4
    • DTXSID90449186
    • 38238-77-6
    • EN300-218943
    • 1,3-dimethyl 2-(chloromethylidene)propanedioate
    • MDL: MFCD20621669
    • Inchi: 1S/C6H7ClO4/c1-10-5(8)4(3-7)6(9)11-2/h3H,1-2H3
    • InChI Key: LGENZLZZCBFXML-UHFFFAOYSA-N
    • SMILES: Cl/C=C(\C(=O)OC)/C(=O)OC

Computed Properties

  • Exact Mass: 178.00331
  • Monoisotopic Mass: 178.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

1,3-dimethyl 2-(chloromethylidene)propanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D481953-10mg
1,3-dimethyl 2-(chloromethylidene)propanedioate
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$ 50.00 2022-06-05
TRC
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$ 160.00 2022-06-05
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$ 230.00 2022-06-05
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Enamine
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Enamine
EN300-218943-1.0g
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$528.0 2023-06-08
Enamine
EN300-218943-2.5g
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